2,2-Difluorospiro[3.3]heptan-7-one

• IUPAC Name: 2,2-difluorospiro[3.3]heptan-7-one
• InChI: InChI=1S/C7H8F2O/c8-7(9)3-6(4-7)2-1-5(6)10/h1-4H2
• InChI Key: MCHFEYMVSVMNDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1=O)CC(C2)(F)F
• Molecular Formula: C7H8F2O
• Molecular Weight: 146.13 g/mol
• CAS RN: 2490406-15-8

Description

2,2-Difluorospiro[3.3]heptan-7-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a spiroketone, which means it has a unique structure that makes it suitable for use in different chemical reactions. In 3]heptan-7-one, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Advanced Building Blocks Synthesis

A study by Olifir et al. (2020) developed a methodology for constructing the 6,6-difluorospiro[3.3]heptane scaffold, a conformationally restricted isostere of gem-difluorocycloalkanes. This work achieved a large array of novel 2-mono- and 2,2-bifunctionalized difluorospiro[3.3]heptane building blocks through a convergent synthesis strategy, enabling the preparation of target compounds on a multigram scale (Olifir et al., 2020).

Fluorocarbon Polymers Synthesis

Research by Chambers et al. (1964) discussed the efficiency of heptafluoro-2-iodopropane as a chain-transfer agent in telomerization reactions, contributing to the synthesis of models for some fluorocarbon polymers. This work underlines the significance of fluorinated compounds in developing materials with unique properties (Chambers et al., 1964).

Spirocyclic Azetidines Synthesis

Guerot et al. (2011) reported on the synthesis of novel angular spirocyclic azetidines, highlighting efficient methods to prepare gem-difluoro and gem-dimethyl variants of angular 1,6-diazaspiro[3.3]heptanes. These building blocks are pivotal for drug discovery, showcasing the broader application of difluorinated spiro compounds in medicinal chemistry (Guerot et al., 2011).

Electroluminescence in Lanthanide Complexes

A study by Yu et al. (2005) explored the synthesis, structure, and electroluminescent properties of new lanthanide complexes, demonstrating bright photoluminescence due to the characteristic emission of Eu3+ and Sm3+ ions. This research indicates the potential of fluorinated compounds in enhancing the performance of electroluminescent devices (Yu et al., 2005).

Surface Dewettability of Epoxy Thermosets

Zeng and Zheng (2007) investigated the nanostructures and surface dewettability of epoxy thermosets containing hepta(3,3,3-trifluoropropyl) polyhedral oligomeric silsesquioxane-capped poly(ethylene oxide). Their findings reveal significant enhancements in surface hydrophobicity, which could be attributed to the migration of the fluorinated moiety to the thermoset's surface (Zeng & Zheng, 2007).